Cas no 897621-09-9 (5-chloro-2-methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide)

• Product Name: 5-chloro-2-methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide
• CAS No: 897621-09-9
• MF: C₂₀H₂₄ClN₃O₄S
• MW: 437.940262794495
• CID: 6246686
• PubChem ID: 16825871
• Update Time: 2025-06-26

5-chloro-2-methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide
• 5-chloro-2-methoxy-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}benzamide
• 5-chloro-2-methoxy-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)benzamide
• 5-chloro-2-methoxy-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]benzamide
• F2068-0694
• 897621-09-9
• AKOS024625231

• Inchi： 1S/C20H24ClN3O4S/c1-28-19-8-7-16(21)15-18(19)20(25)22-9-14-29(26,27)24-12-10-23(11-13-24)17-5-3-2-4-6-17/h2-8,15H,9-14H2,1H3,(H,22,25)
• InChI Key： SWLNLRFWBZJDKL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NCCS(N1CCN(C2C=CC=CC=2)CC1)(=O)=O)=O)OC

Computed Properties

• Exact Mass: 437.1176051g/mol
• Monoisotopic Mass: 437.1176051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 87.3Ų

Additional information on 5-chloro-2-methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide

Introduction to 5-chloro-2-methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide (CAS No. 897621-09-9)

5-chloro-2-methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide (CAS No. 897621-09-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzamide derivatives, which are well-documented for their diverse pharmacological properties. The presence of multiple functional groups, including a chloro substituent, a methoxy group, and a piperazine sulfonylethyl moiety, contributes to its complex chemical behavior and biological interactions.

The structure of 5-chloro-2-methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide is characterized by a benzamide core linked to a sulfonylethyl chain that terminates with a piperazine ring. The 4-phenylpiperazin-1-yl group is particularly noteworthy, as it is frequently encountered in medicinal chemistry due to its ability to modulate central nervous system (CNS) receptors. This structural motif has been extensively studied for its potential in developing drugs targeting neurological disorders.

One of the most compelling aspects of this compound is its potential biological activity. The combination of the benzamide scaffold and the piperazine derivative suggests that it may interact with various biological targets. Recent studies have indicated that benzamide derivatives can exhibit properties such as analgesic, anti-inflammatory, and antidepressant effects. The sulfonylethyl group further enhances the compound's solubility and bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of compounds like 5-chloro-2-methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide with greater accuracy. Molecular docking studies have shown that this compound may bind effectively to several key receptors, including serotonin receptors (5-HT1A, 5-HT2A) and dopamine receptors (D1, D2). These interactions are particularly relevant in the context of developing treatments for conditions such as depression, anxiety, and schizophrenia.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro group at the 5-position and the methoxy group at the 2-position of the benzene ring are critical steps that influence the overall reactivity and biological activity. The subsequent formation of the sulfonylethyl side chain attached to the piperazine ring adds another layer of complexity but also enhances the compound's potential therapeutic value.

In vitro studies have begun to explore the toxicological profile of 5-chloro-2-methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide, providing insights into its safety margins and potential side effects. Preliminary data suggest that the compound exhibits moderate affinity for certain off-target receptors, which could influence its clinical efficacy and safety profile. Further research is needed to fully characterize these interactions and to identify any potential liabilities.

The role of computational modeling in understanding the behavior of such complex molecules cannot be overstated. Advanced techniques such as quantum mechanics (QM) simulations and molecular dynamics (MD) studies are being employed to elucidate how this compound interacts with biological targets at an atomic level. These studies not only aid in predicting drug-like properties but also help in designing analogs with improved efficacy and reduced side effects.

Given its structural complexity and promising biological profile, 5-chloro-2-methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide represents an exciting area for further exploration in drug discovery. Researchers are particularly interested in its potential as a lead compound for developing novel therapeutics targeting CNS disorders. As our understanding of molecular interactions continues to evolve, compounds like this one offer hope for innovative treatments that address unmet medical needs.

The development of new pharmaceuticals is a highly collaborative effort involving chemists, biologists, pharmacologists, and clinicians. The synthesis and characterization of 5-chloro-2-methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide exemplify this interdisciplinary approach, where synthetic expertise meets biological insight to drive progress in medicine. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in therapeutic innovation.